Cas no 1806850-77-0 (3-Cyano-4-(difluoromethyl)-2-nitropyridine-5-sulfonamide)

• Product Name: 3-Cyano-4-(difluoromethyl)-2-nitropyridine-5-sulfonamide
• CAS No: 1806850-77-0
• MF: C₇H₄F₂N₄O₄S
• MW: 278.192866325378
• CID: 4877362
• Update Time: 2025-07-31

3-Cyano-4-(difluoromethyl)-2-nitropyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-(difluoromethyl)-2-nitropyridine-5-sulfonamide

• Inchi： 1S/C7H4F2N4O4S/c8-6(9)5-3(1-10)7(13(14)15)12-2-4(5)18(11,16)17/h2,6H,(H2,11,16,17)
• InChI Key： CZKDWVBYKQAQSP-UHFFFAOYSA-N
• SMILES： S(C1C=NC(=C(C#N)C=1C(F)F)[N+](=O)[O-])(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 476
• XLogP3: -0.1
• Topological Polar Surface Area: 151

Additional information on 3-Cyano-4-(difluoromethyl)-2-nitropyridine-5-sulfonamide

3-Cyano-4-(difluoromethyl)-2-nitropyridine-5-sulfonamide (CAS No. 1806850-77-0)

The compound 3-Cyano-4-(difluoromethyl)-2-nitropyridine-5-sulfonamide (CAS No. 1806850-77-0) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its pyridine ring, which serves as the central framework, and its various substituents, including a cyano group, a difluoromethyl group, a nitro group, and a sulfonamide group. These functional groups contribute to the compound's unique chemical properties and potential applications.

Recent studies have highlighted the potential of 3-Cyano-4-(difluoromethyl)-2-nitropyridine-5-sulfonamide in drug discovery, particularly in the development of novel therapeutic agents. The sulfonamide group, for instance, is known to enhance bioavailability and stability in biological systems, making this compound a promising candidate for pharmacological applications. Additionally, the nitro group and cyano group provide opportunities for further functionalization, enabling researchers to explore its potential as an intermediate in the synthesis of more complex molecules.

The difluoromethyl substituent introduces fluorine into the molecule, which is often associated with increased lipophilicity and improved pharmacokinetic properties. This feature makes 3-Cyano-4-(difluoromethyl)-2-nitropyridine-5-sulfonamide an attractive scaffold for designing drugs targeting specific biological pathways. Recent research has also explored its role in inhibiting certain enzymes and receptors, suggesting its potential in treating conditions such as cancer and inflammatory diseases.

In terms of synthesis, 3-Cyano-4-(difluoromethyl)-2-nitropyridine-5-sulfonamide can be prepared through a variety of methods, including multi-step organic synthesis and microwave-assisted reactions. These methods allow for precise control over the molecular structure, ensuring high purity and consistency. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has further facilitated the characterization of this compound, providing insights into its structural integrity and stability.

From a materials science perspective, the unique electronic properties of 3-Cyano-4-(difluoromethyl)-2-nitropyridine-5-sulfonamide make it a candidate for applications in organic electronics. Its ability to act as an electron-deficient aromatic system could be exploited in the development of new materials for use in organic field-effect transistors (OFETs) or light-emitting diodes (OLEDs). Recent studies have demonstrated its potential as a building block for constructing functional materials with tailored electronic properties.

The integration of multiple functional groups in 3-Cyano-4-(difluoromethyl)-2-nitropyridine-5-sulfonamide also presents challenges in terms of scalability and cost-effectiveness. Researchers are actively exploring more efficient synthetic routes to address these issues, leveraging catalytic processes and green chemistry principles. These efforts aim to make the compound more accessible for large-scale applications while maintaining its high quality and performance.

In conclusion, 3-Cyano-4-(difluoromethyl)-2-nitropyridine-5-sulfonamide (CAS No. 1806850-77-0) is a versatile compound with significant potential across multiple disciplines. Its unique combination of functional groups positions it as a valuable tool in drug discovery, materials science, and beyond. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in advancing scientific innovation.